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For Researchers, Scientists, and Drug Development Professionals

Introduction

JKE-1674 is a potent, orally active small molecule inhibitor of Glutathione Peroxidase 4 (GPX4)
and a key active metabolite of the GPX4 inhibitor, ML210.[1] It serves as a valuable tool
compound for inducing ferroptosis, a form of regulated cell death characterized by iron-
dependent lipid peroxidation.[2] JKE-1674's mechanism of action involves its intracellular
conversion to a reactive nitrile oxide electrophile, JKE-1777, which covalently binds to the
catalytic selenocysteine residue of GPX4, thereby inhibiting its function.[3][4] This inhibition
leads to an accumulation of lipid peroxides, ultimately triggering ferroptotic cell death.[2]

These application notes provide detailed protocols for utilizing JKE-1674 in in vitro cell culture
studies to investigate ferroptosis and assess its therapeutic potential. The protocols cover key
assays for determining cell viability, target engagement, and protein interaction.

Data Presentation
Table 1: Cellular Activity of JKE-1674 and Related
Compounds
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Signaling Pathway and Mechanism of Action

JKE-1674 is a pro-drug that requires intracellular activation to exert its inhibitory effect on

GPX4. The following diagram illustrates the proposed activation pathway and its downstream

consequences.
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JKE-1674 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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